Cas no 114926-38-4 (4-(Trifluoromethyl)-L-phenylalanine)

4-(Trifluoromethyl)-L-phenylalanine is a non-natural amino acid derivative featuring a trifluoromethyl group at the para position of the phenyl ring. This modification enhances its steric and electronic properties, making it valuable in medicinal chemistry and peptide research. The trifluoromethyl group improves metabolic stability and lipophilicity, facilitating membrane permeability in bioactive compounds. Its chiral L-configuration ensures compatibility with natural peptide synthesis protocols. This compound is particularly useful in the design of enzyme inhibitors, receptor ligands, and fluorinated analogs of biologically active peptides. Its structural versatility allows for precise tuning of molecular interactions, making it a key building block in drug discovery and biochemical studies.
4-(Trifluoromethyl)-L-phenylalanine structure
114926-38-4 structure
Product Name:4-(Trifluoromethyl)-L-phenylalanine
CAS No:114926-38-4
MF:C10H10F3NO2
MW:233.187113285065
MDL:MFCD00044946
CID:63123
PubChem ID:2761501
Update Time:2025-06-07

4-(Trifluoromethyl)-L-phenylalanine Chemical and Physical Properties

Names and Identifiers

    • 4-(Trifluoromethyl)-L-phenylalanine
    • (S)-2-Amino-3-[4-(trifluoromethyl)phenyl]propionic acid
    • 4-Trifluoromethyl-L-phenylalanine
    • L-4-Trifluoromethylphe
    • L-4-Trifluoromethylphenylalanine
    • p-Trifluoromethyl-L-phenylalanine
    • (S)-4-trifluoromethylphenylalanine
    • 3-(4-Trifluoromethylphenyl)-L-alanine
    • H-4-trifluoromethyl-L-Phe-OH
    • H-L-PHE(4-TRIFLUOROMETHYL)-OH
    • H-PHE(4-CF 3)-OH
    • L-(4-trifluoromethyl)phenylalanine
    • L-3-[4-(TRIFLUOROMETHYL)PHENYL]ALANINE
    • L-4-Trifluoromethyl-phe-OH
    • L-Phenylalanine,4-(trifluoroMethyl)
    • L-p-trifluormethylphenylalanine
    • RARECHEM BK PT 0139
    • L-Phenylalanine,4-(trifluoroMethyl)-
    • (S)-2-amino-3-(4-(trifluoromethyl)phenyl)propanoic acid
    • (2S)-2-amino-3-[4-(trifluoromethyl)phenyl]propanoic acid
    • L-Phenylalanine, 4-(trifluoromethyl)-
    • 4-Trifluromethyl-L-phenylalanine hydrochloride
    • (S)-beta-(p-Trifluoromethylphenyl)alanine
    • 4-(trifluoromethyl)phenylalanine
    • A
    • H-PHE(4-CF3)-OH
    • p-trifluoromethylphenylalanin
    • MFCD00044946
    • l-4-trifluoromethyl phenylalanine
    • 4-Trifluoromethyl-L-phenylalanine (H-L-Phe(4-CF3)-OH)
    • SCHEMBL43862
    • (S)-2-amino-3-(4-(trifluoromethyl)phenyl)propanoic acid;(S)-3-(P-TRIFLUOROMETHYLPHENYL)-BETA-ALANINE
    • p-trifluoromethylphenylalanine
    • AM83498
    • PD196932
    • A13013
    • H11871
    • AKOS015854053
    • AC-5864
    • AC-12382
    • EN300-199895
    • 114926-38-4
    • 4-(Trifluoromethyl)-L-phenylalanine, >=99.0%
    • DS-10718
    • DTXSID801347041
    • CS-W014678
    • A894101
    • HY-W013962
    • J-003160
    • AB02000
    • AKOS010397236
    • 122839-56-9
    • 3832-75-5
    • MDL： MFCD00044946
    • Inchi： 1S/C10H10F3NO2/c11-10(12,13)7-3-1-6(2-4-7)5-8(14)9(15)16/h1-4,8H,5,14H2,(H,15,16)/t8-/m0/s1
    • InChI Key： CRFFPDBJLGAGQL-QMMMGPOBSA-N
    • SMILES： FC(C1C=CC(=CC=1)C[C@@H](C(=O)O)N)(F)F

Computed Properties

  • Exact Mass: 233.06600
  • Monoisotopic Mass: 233.06636305g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -0.6
  • Topological Polar Surface Area: 63.3

Experimental Properties

  • Color/Form: solid
  • Density: 1.3640
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 63.32000
  • LogP: 2.36010
  • Solubility: Not determined

4-(Trifluoromethyl)-L-phenylalanine Security Information

4-(Trifluoromethyl)-L-phenylalanine Customs Data

  • HS CODE：2922499990
  • Customs Data：

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

4-(Trifluoromethyl)-L-phenylalanine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
BAI LING WEI Technology Co., Ltd.
219829-250MG
4-(Trifluoromethyl)-l-phenylalanine, 97%
 114926-38-4 97%
250MG
 ￥ 90 2022-04-26
BAI LING WEI Technology Co., Ltd.
219829-1G
4-(Trifluoromethyl)-l-phenylalanine, 97%
 114926-38-4 97%
1G
 ￥ 290 2022-04-26
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-UC956-200mg
4-(Trifluoromethyl)-L-phenylalanine
 114926-38-4 97%
200mg
 106.0CNY 2021-07-12
TRC
T897038-50mg
4-(Trifluoromethyl)-L-phenylalanine
 114926-38-4
50mg
 $ 50.00 2022-06-02
TRC
T897038-100mg
4-(Trifluoromethyl)-L-phenylalanine
 114926-38-4
100mg
 $ 95.00 2022-06-02
TRC
T897038-500mg
4-(Trifluoromethyl)-L-phenylalanine
 114926-38-4
500mg
 $ 320.00 2022-06-02
Alichem
A019112892-5g
4-(Trifluoromethyl)-L-phenylalanine
 114926-38-4 95%
5g
 $232.96 2023-09-04
Alichem
A019112892-10g
4-(Trifluoromethyl)-L-phenylalanine
 114926-38-4 95%
10g
 $410.85 2023-09-04
Alichem
A019112892-25g
4-(Trifluoromethyl)-L-phenylalanine
 114926-38-4 95%
25g
 $891.00 2023-09-04
AAPPTec
UHF133-1g
H-Phe(4-CF3)-OH
 114926-38-4
1g
 $125.00 2024-07-19

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